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Compound of Interest

Compound Name: N-Nitrosodicyclohexylamine

Cat. No.: B030055 Get Quote

Effective management of hazardous waste is a critical component of laboratory safety and

environmental responsibility. N-Nitrosodicyclohexylamine, a suspected carcinogen, requires

meticulous handling and disposal to mitigate risks to researchers and the environment. This

guide provides essential safety information, detailed operational protocols for disposal, and

clear visual aids to ensure the safe management of this compound in a laboratory setting.

Immediate Safety and Handling Precautions
N-Nitrosodicyclohexylamine is a solid substance that should be handled with extreme care

due to its potential health hazards.[1] All operations involving this compound must be

conducted in a well-ventilated area, preferably within a certified chemical fume hood.[2]

Appropriate personal protective equipment (PPE), including a lab coat, chemical-resistant

gloves, and safety goggles, must be worn at all times to prevent skin and eye contact.[2] In

case of accidental exposure, immediately flush the affected area with copious amounts of water

and seek medical attention.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for N-
Nitrosodicyclohexylamine.
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Property Value Reference

Molecular Formula C₁₂H₂₂N₂O PubChem

Molecular Weight 210.32 g/mol PubChem

Appearance Off-White to Pale Yellow Solid Pharmaffiliates

CAS Number 947-92-2 AccuStandard

Storage Temperature 2-8°C (Refrigerator) Pharmaffiliates

Disposal Procedures
The primary recommended method for the disposal of N-Nitrosodicyclohexylamine is through

a licensed chemical waste disposal service that utilizes controlled incineration with flue gas

scrubbing.[2] Do not discharge this chemical into sewer systems or contaminate water,

foodstuffs, or feed.[2]

For laboratory settings, a chemical degradation procedure to a less hazardous compound can

be employed as a pre-treatment step before collection by a licensed waste disposal service. A

well-documented method for the degradation of carcinogenic nitrosamines involves reduction

with an aluminum-nickel alloy in an alkaline solution.[2][3][4] This procedure effectively reduces

the nitrosamine to the corresponding, less harmful amine.[2][3][4]

Experimental Protocol: Chemical Degradation of N-
Nitrosodicyclohexylamine
This protocol details the step-by-step methodology for the chemical degradation of N-
Nitrosodicyclohexylamine in a laboratory setting.

Objective: To reduce N-Nitrosodicyclohexylamine to the less hazardous dicyclohexylamine.

Materials:

N-Nitrosodicyclohexylamine waste (solid or dissolved in a suitable solvent - Note: Do not

use acetone or dichloromethane as solvents for this procedure[2][4])
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Aluminum-nickel alloy powder

Aqueous alkali solution (e.g., 2M Sodium Hydroxide)

Suitable reaction vessel (e.g., round-bottom flask)

Stir plate and stir bar

Fume hood

Personal Protective Equipment (lab coat, safety goggles, chemical-resistant gloves)

Filtration apparatus (e.g., Büchner funnel, filter paper)

Inert absorbent material (e.g., vermiculite, sand)

Procedure:

Preparation: Conduct all steps of this procedure within a certified chemical fume hood.

Ensure all necessary PPE is worn correctly.

Reaction Setup:

Place the N-Nitrosodicyclohexylamine waste into the reaction vessel. If the waste is a

solid, dissolve it in a minimal amount of a suitable solvent (e.g., water, methanol, ethanol).

For every 1 gram of N-Nitrosodicyclohexylamine, add approximately 10 mL of the

aqueous alkali solution.

Place the reaction vessel on a stir plate and add a stir bar. Begin stirring the solution.

Addition of Reducing Agent:

Slowly and carefully add the aluminum-nickel alloy powder to the stirring solution. A typical

ratio is approximately 1.5 to 2 grams of alloy for every 1 gram of nitrosamine. The reaction

is exothermic and may produce hydrogen gas, so add the powder in small portions to

control the reaction rate.
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Reaction:

Continue stirring the mixture at room temperature. The reaction time will vary depending

on the specific concentration and solvent, but a minimum of 24 hours is recommended to

ensure complete degradation.

Work-up:

After the reaction is complete, cease stirring.

Filter the mixture to separate the solid nickel and aluminum residues from the liquid phase.

The filtrate, containing the dicyclohexylamine product, should be collected and disposed of

as hazardous waste according to institutional guidelines. While less hazardous than the

parent nitrosamine, it is still a chemical waste product.

The solid filter cake should be spread on a tray in the fume hood and allowed to dry

completely to ensure no residual hydrogen gas is trapped. Once dry, it should be collected

and disposed of as solid hazardous waste.[4]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of N-
Nitrosodicyclohexylamine, from initial handling to final waste management.
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Caption: Workflow for the safe disposal of N-Nitrosodicyclohexylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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